Cas no 2229314-62-7 ({1-(2-methylcyclopropyl)methylcyclopropyl}methanol)

• Product Name: {1-(2-methylcyclopropyl)methylcyclopropyl}methanol
• CAS No: 2229314-62-7
• MF: C₉H₁₆O
• MW: 140.222743034363
• CID: 5993657
• PubChem ID: 165614270
• Update Time: 2025-07-23

{1-(2-methylcyclopropyl)methylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-(2-methylcyclopropyl)methylcyclopropyl}methanol
• {1-[(2-methylcyclopropyl)methyl]cyclopropyl}methanol
• EN300-1745336
• 2229314-62-7

• Inchi： 1S/C9H16O/c1-7-4-8(7)5-9(6-10)2-3-9/h7-8,10H,2-6H2,1H3
• InChI Key： UBWHUMSUBHYFGK-UHFFFAOYSA-N
• SMILES： OCC1(CC1)CC1CC1C

Computed Properties

• Exact Mass: 140.120115130g/mol
• Monoisotopic Mass: 140.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 20.2Ų

Additional information on {1-(2-methylcyclopropyl)methylcyclopropyl}methanol

Chemical Profile of {1-(2-methylcyclopropyl)methylcyclopropyl}methanol (CAS No. 2229314-62-7)

{1-(2-methylcyclopropyl)methylcyclopropyl}methanol is a complex organic compound with a unique structural framework that has garnered significant interest in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound, identified by its CAS number 2229314-62-7, features a cyclopropyl backbone substituted with various functional groups, making it a promising candidate for further chemical investigation and potential applications in drug development.

The molecular structure of this compound consists of a central cyclopropyl ring substituted with a {2-methylcyclopropyl}methyl group and a hydroxymethyl (-OH) group at the terminal position. This arrangement imparts unique steric and electronic properties to the molecule, which can be exploited in various chemical reactions and transformations. The presence of the methyl groups enhances the lipophilicity of the compound, making it potentially suitable for membrane-interacting applications or as an intermediate in the synthesis of more complex molecules.

In recent years, there has been growing interest in cyclopropyl-containing compounds due to their distinct pharmacological properties. The cyclopropyl group is known to influence the metabolic stability and binding affinity of molecules, often leading to improved bioavailability and reduced susceptibility to enzymatic degradation. This has made such compounds valuable in the design of novel therapeutic agents.

One of the most intriguing aspects of {1-(2-methylcyclopropyl)methylcyclopropyl}methanol is its potential role as a building block in the synthesis of more complex pharmacophores. The hydroxymethyl group provides a reactive site for further functionalization, allowing chemists to introduce additional substituents or linkages that could enhance specific biological activities. For instance, this compound could be used to develop new analogs of existing drugs or to create entirely novel molecules with tailored properties.

Recent studies have highlighted the importance of cycloalkyl-containing compounds in medicinal chemistry. These molecules often exhibit unique interactions with biological targets, leading to novel therapeutic effects. The structural motif of {1-(2-methylcyclopropyl)methylcyclopropyl}methanol aligns well with this trend, suggesting that it may have significant applications in drug discovery and development.

The synthesis of this compound presents an interesting challenge due to its complex structural features. Advanced synthetic methodologies, such as cross-coupling reactions and ring-closing metathesis, may be employed to construct the desired cyclopropyl framework efficiently. Additionally, the use of chiral auxiliaries or catalysts could be crucial in achieving enantiopure forms of the compound, which are often required for pharmaceutical applications.

From a computational chemistry perspective, {1-(2-methylcyclopropyl)methylcyclopropyl}methanol offers an excellent model system for studying molecular interactions and conformational dynamics. High-level quantum mechanical calculations can provide insights into its electronic structure and reactivity, aiding in the design of more effective synthetic strategies and predicting its behavior in biological systems.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable candidate for materials science applications, particularly in the development of new polymers or surfactants with enhanced mechanical properties or biocompatibility. Furthermore, its lipophilic nature suggests that it could be used as an additive in cosmetic formulations to improve skin penetration and delivery of active ingredients.

In conclusion, {1-(2-methylcyclopropyl)methylcyclopropyl}methanol (CAS No. 2229314-62-7) is a structurally fascinating compound with numerous potential applications in pharmaceutical chemistry and beyond. Its unique combination of steric and electronic properties makes it an attractive candidate for further research and development. As our understanding of molecular interactions continues to grow, compounds like this are likely to play an increasingly important role in advancing both therapeutic and material sciences.